Cas no 52089-63-1 (1,4-Dibromobutane-2,2,3,3-d4)

• Product Name: 1,4-Dibromobutane-2,2,3,3-d4
• CAS No: 52089-63-1
• MF: C₄H₈Br₂
• MW: 219.938966751099
• CID: 367162
• PubChem ID: 10922020
• Update Time: 2025-04-19

1,4-Dibromobutane-2,2,3,3-d4 Chemical and Physical Properties

Names and Identifiers

• Butane-2,2,3,3-d4,1,4-dibromo-
• 1,4-Dibromobutane-2,2,3,3-d4
• DTXSID50448453
• 1,4-dibromo-2,2,3,3-tetradeuteriobutane
• 52089-63-1
• CS-0567939
• SCHEMBL95676
• D99436
• HY-Y0350S
• AKOS015913647
• 1,4-Dibromobutane-2,2,3,3-d4, 98 atom % D

• Inchi： 1S/C4H8Br2/c5-3-1-2-4-6/h1-4H2/i1D2,2D2
• InChI Key： ULTHEAFYOOPTTB-LNLMKGTHSA-N
• SMILES： BrCC([2H])([2H])C([2H])([2H])CBr

Computed Properties

• Exact Mass: 219.92233g/mol
• Monoisotopic Mass: 217.92438g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 17.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.908 g/mL at 25 °C
• Melting Point: −20 °C(lit.)
• Boiling Point: 63-65 °C/6 mmHg(lit.)
• Refractive Index: n20/D 1.5186(lit.)
• Solubility: Not available

1,4-Dibromobutane-2,2,3,3-d4 Security Information

• Hazardous Material transportation number：UN 2810 6.1/PG 3
• Hazard Category Code： 36/37/38-41-37/38-25
• Safety Instruction： 26-36-45-39
• Hazardous Material Identification：
• Risk Phrases：36/37/38